N-(2-ethoxyphenyl)-3-(4-fluorobenzamido)benzofuran-2-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-3-[(4-fluorobenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H19FN2O4/c1-2-30-20-10-6-4-8-18(20)26-24(29)22-21(17-7-3-5-9-19(17)31-22)27-23(28)15-11-13-16(25)14-12-15/h3-14H,2H2,1H3,(H,26,29)(H,27,28)
• InChI Key: ZKIKDKQZYVPQEZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C24H19FN2O4
• Molecular Weight: 418.4 g/mol
• CAS No.: 888446-47-7

Description

N-(2-ethoxyphenyl)-3-(4-fluorobenzamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C24H19FN2O4 and its molecular weight is 418.424. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Synthesis of novel heterocyclic compounds derived from benzofuran and benzamides showcases the interest in these compounds for their anti-inflammatory and analgesic properties. Such studies indicate that derivatives of benzofuran and benzamides are continually being explored for their therapeutic potential, including anti-inflammatory, analgesic, and possibly antibacterial activities (Abu‐Hashem et al., 2020). This highlights the relevance of researching compounds like N-(2-ethoxyphenyl)-3-(4-fluorobenzamido)benzofuran-2-carboxamide in the context of developing new pharmacologically active agents.

Biochemical and Pharmacological Investigations

The study of fluorine-18 labeled benzamide analogues for imaging the sigma2 receptor status of solid tumors with positron emission tomography (PET) illustrates the diagnostic and therapeutic monitoring capabilities of benzamide derivatives in oncology (Tu et al., 2007). This suggests that compounds like This compound could be potential candidates for development into imaging agents that help in the diagnosis and treatment monitoring of cancer.

Synthetic Methodology and Chemical Biology

The development of synthesis methodologies for related compounds, such as the platinum-catalyzed intermolecular hydroamination of unactivated olefins with carboxamides, provides valuable insights into the chemical properties and reactivity of benzamide derivatives. Such synthetic advancements could facilitate the exploration of This compound and related compounds for various biological applications (Wang and Widenhoefer, 2004).